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Introduction

Uranium-236 (²³⁶U), an isotope with a long half-life of 23.4 million years, is emerging as a

powerful transient tracer in oceanography.[1] Its primary sources in the marine environment are

anthropogenic, including global fallout from nuclear weapons testing in the 1950s and 1960s

and controlled releases from nuclear reprocessing plants.[2][3][4] This anthropogenic signature

is superimposed on a much smaller natural background, making ²³⁶U an ideal tool for tracing

the movement and mixing of water masses on decadal timescales.[2] Uranium is highly soluble

and behaves conservatively in seawater, meaning it is not significantly removed by biological or

chemical processes, further enhancing its utility as a tracer.[3][5][6]

Principle of Application

The application of ²³⁶U as a tracer relies on the distinct isotopic signatures of different water

masses. The primary anthropogenic sources have released ²³⁶U with varying isotopic ratios,

particularly the ²³⁶U/²³⁸U ratio. Global fallout is characterized by a relatively uniform distribution,

while nuclear reprocessing plants in Europe (Sellafield, UK and La Hague, France) have

introduced a strong, localized signal into the North Atlantic.[2][4] By measuring the

concentration of ²³⁶U and its ratio to other isotopes, such as ²³⁸U and the fellow anthropogenic

isotope ²³³U, oceanographers can identify the origin of water masses, determine their

pathways, and estimate transit times and mixing rates.[6][7][8]
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Tracing Ocean Circulation: The distinct ²³⁶U signature from European reprocessing plants

has been instrumental in tracing the pathways of Atlantic water into the Arctic Ocean and

studying the Atlantic Meridional Overturning Circulation (AMOC).[2][8]

Water Mass Mixing and Age: The decay of the ²³⁶U signal over time and its mixing with other

water masses allow for the estimation of water mass ages and the quantification of mixing

processes.

Identifying Anthropogenic Inputs: The ²³⁶U/²³⁸U and ²³³U/²³⁶U atomic ratios can effectively

distinguish between different sources of anthropogenic radionuclides, such as global fallout

versus releases from nuclear reprocessing plants.[7][9] This dual-tracer approach enhances

the ability to deconvolve complex mixing scenarios.[7]

Paleoceanography: Annually banded corals incorporate uranium from seawater into their

skeletons, preserving a chronological record of the oceanic ²³⁶U concentration.[3][5] Analysis

of these coral cores allows for the reconstruction of past ocean circulation patterns.[3]

Quantitative Data Summary
The following tables summarize key quantitative data for Uranium-236 relevant to its

application as an oceanographic tracer.

Table 1: Isotopic Properties and Abundances

Property Value Reference

Half-life of ²³⁶U 2.342 x 10⁷ years [4]

Natural ²³⁶U/²³⁸U ratio ~10⁻¹⁰

Global Fallout ²³⁶U Inventory ~1000 kg [9]

Anthropogenic ²³⁶U Inventory

(total)

Exceeds natural inventory

significantly
[2]

Table 2: Reported ²³⁶U/²³⁸U Atomic Ratios in Seawater
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Location
²³⁶U/²³⁸U Atomic
Ratio

Source/Water Mass Reference

North Sea 5 x 10⁻⁹ to 22 x 10⁻⁹
Influence from

reprocessing plants
[4]

Near La Hague

Reprocessing Plant

up to 2 x 10⁻⁸ (in

2009)

Direct discharge

signal
[4]

North Atlantic

(surface)

Decreasing gradient

from North to South

Labrador Sea Water,

Denmark Strait

Overflow Water

[2]

North Pacific (surface) 1.5 x 10⁻⁹ Global fallout [4]

Japan Sea
0.21 x 10⁻⁹ to 1.65 x

10⁻⁹
Global fallout [10]

Table 3: Reported ²³⁶U Concentrations in Seawater

Location
²³⁶U Concentration
(atoms/kg)

Depth Reference

Japan Sea (13 ± 3) x 10⁶ Surface [11]

Japan Sea (1.6 ± 0.3) x 10⁶
Near sea floor (2800

m)
[11]

Fram Strait (Atlantic

Water)
13 x 10⁶ (average) Various [8]

Experimental Protocols
The analysis of ²³⁶U in seawater requires highly sensitive analytical techniques due to its ultra-

trace concentrations. Accelerator Mass Spectrometry (AMS) is the primary method for

measuring ²³⁶U, often in conjunction with Inductively Coupled Plasma Mass Spectrometry (ICP-

MS) for determining the concentration of ²³⁸U.[3][4][5]
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Protocol 1: Seawater Sample Collection and
Preconcentration

Sample Collection:

Collect large volume seawater samples (typically 20-200 L) using standard oceanographic

sampling equipment (e.g., Niskin bottles on a CTD rosette).

Acidify the samples to a pH of approximately 2 with distilled nitric acid (HNO₃) to prevent

adsorption of uranium onto container walls.

Preconcentration (on-board or in the laboratory):

Iron Co-precipitation (Traditional Method):

1. Add a known amount of an iron carrier (e.g., FeCl₃) to the seawater sample.

2. Add ammonium hydroxide (NH₄OH) to raise the pH and induce the precipitation of iron

hydroxides. Uranium co-precipitates with the iron hydroxides.[12]

3. Allow the precipitate to settle, then decant the supernatant seawater.

4. Collect the precipitate by filtration or centrifugation.

Amidoxime Adsorbent Method (Alternative):

1. A fabric-like amidoxime adsorbent can be used for efficient uranium collection.[12]

2. For laboratory processing, adjust seawater pH to 4 and add the adsorbent (0.20 mmol

per 500 g seawater) for 9 hours.[12]

3. For on-board processing in a closed polyethylene container, maintain the natural

seawater pH of 8 and allow 24 hours for adsorption.[12]

4. This method can achieve over 95% uranium adsorption.[12]

Protocol 2: Chemical Purification of Uranium
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Dissolution: Dissolve the iron precipitate or the eluate from the amidoxime adsorbent in a

strong acid (e.g., HNO₃ or HCl).

Extraction Chromatography:

Use actinide-specific extraction chromatography resins, such as UTEVA® resin, to

separate uranium from the matrix elements and other radionuclides.[13][14]

The general procedure involves:

1. Conditioning the resin column with an appropriate acid.

2. Loading the dissolved sample onto the column.

3. Washing the column with specific acids to remove interfering elements.

4. Eluting the purified uranium fraction with a different acid solution.

Protocol 3: Sample Preparation for Mass Spectrometry
For AMS:

The purified uranium eluate is evaporated to dryness.

The residue is converted to uranium oxide (U₃O₈) by heating in a furnace at approximately

650°C.[4]

The uranium oxide is mixed with a high-purity metal powder (e.g., iron or niobium) and

pressed into a target holder for insertion into the AMS ion source.[4]

For ICP-MS (for ²³⁸U):

An aliquot of the purified uranium fraction can be diluted and analyzed directly by ICP-MS.

Protocol 4: Isotope Measurement
AMS for ²³⁶U:

The prepared target is ionized in the AMS system.
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The resulting ion beam is accelerated to high energies.

A series of magnets and electrostatic analyzers are used to separate ²³⁶U from interfering

isobars and other isotopes.

The ²³⁶U ions are counted in a sensitive detector.

The ²³⁶U/²³⁸U ratio is determined by measuring the beam currents of both isotopes.

ICP-MS for ²³⁸U:

The diluted sample is introduced into the ICP-MS.

The uranium is ionized in the plasma and the ions are separated by their mass-to-charge

ratio.

The abundance of ²³⁸U is measured to determine the total uranium concentration in the

original seawater sample.
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Experimental Workflow for Uranium-236 Analysis
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Caption: Experimental Workflow for Uranium-236 Analysis in Seawater.
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Sources and Transport of Uranium-236 in the Marine Environment
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Caption: Sources and Transport of Uranium-236 in the Marine Environment.
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Logical Framework for Using Uranium-236 as a Tracer
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Caption: Logical Framework for Using Uranium-236 as an Oceanographic Tracer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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